Cas no 277756-45-3 (1-(trifluoromethyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(trifluoromethyl)cyclobutane-1-carboxylic acid
• CAS No: 277756-45-3
• MF: C₆H₇F₃O₂
• MW: 168.113792657852
• MDL: MFCD03425197
• CID: 67431
• PubChem ID: 24884748
• Update Time: 2025-05-20

1-(trifluoromethyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Trifluoromethyl)cyclobutanecarboxylic acid
• 1-(Trifluoromethyl)-1-cyclobutanecarboxylic acid
• 1-(trifluoromethyl)cyclobutane-1-carboxylic acid
• 1-TRIFLUOROMETHYLCYCLOBUTANE-1-CARBOXYLIC ACID
• 1-trifluoromethyl-cyclobutanecarboxylic acid
• 1-trifluoromethylcyclobutylcarboxylic acid
• Cyclobutanecarboxylicacid, 1-(trifluoromethyl)-
• 1-(trifluoromethyl)-1-cyclobutane-1-carboxylic acid
• 1-(trifluoromethyl)-1-cyclobutane carboxylic acid
• HYRCPSRIIWIESW-UHFFFAOYSA-N
• BDBM108241
• S
• T3717
• 277756-45-3
• SCHEMBL17586
• 1-(Trifluoromethyl)cyclobutanecarboxylicacid
• EN300-88141
• 1‐(trifluoromethyl)cyclobutane‐1‐carboxylic acid (Hit 9)
• CS-W005868
• 1-(Trifluoromethyl)cyclobutanecarboxylic acid, 97%
• Cyclobutanecarboxylic acid, 1-(trifluoromethyl)-
• PB42448
• FT-0676593
• PS-6956
• SY041570
• 1-trifluormethyl-cyclobutanecarboxylic acid
• MFCD03425197
• DTXSID40382332
• 1-trifluoromethyl-1-cyclobutylcarboxylic acid
• 1-trifluoromethyl-cyclobutane-1-carboxylic acid
• J-016881
• AKOS005063812
• 1-trifluoromethylcyclobutyl carboxylic acid
• STL556189
• BBL102387

• MDL： MFCD03425197
• Inchi： 1S/C6H7F3O2/c7-6(8,9)5(4(10)11)2-1-3-5/h1-3H2,(H,10,11)
• InChI Key： HYRCPSRIIWIESW-UHFFFAOYSA-N
• SMILES： FC(C1(C(=O)O)CCC1)(F)F

Computed Properties

• Exact Mass: 168.04000
• Monoisotopic Mass: 168.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Low melting point solid
• Density: 1.330 g/mL at 25 °C
• Melting Point: 86-88°C
• Boiling Point: 76°C/13mmHg(lit.)
• Flash Point: Degrees Fahrenheit:204.8°F
  Degrees Celsius:96°C
  
• Refractive Index: n20/D 1.391
• PSA: 37.30000
• LogP: 1.80360
• Solubility: Not determined

1-(trifluoromethyl)cyclobutane-1-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： S45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：0-10°C
• Risk Phrases：R25
• Safety Term：S45

Additional information on 1-(trifluoromethyl)cyclobutane-1-carboxylic acid

1-(Trifluoromethyl)cyclobutane-1-carboxylic acid (CAS No: 277756-45-3)

1-(Trifluoromethyl)cyclobutane-1-carboxylic acid, a compound with the CAS registry number 277756-45-3, is an intriguing molecule that has garnered attention in various fields of chemistry and materials science. This compound, characterized by its unique structure, combines a cyclobutane ring with a trifluoromethyl group and a carboxylic acid functional group, making it a versatile building block for advanced chemical synthesis.

The cyclobutane ring in this compound is notable for its strained geometry, which imparts distinctive electronic and steric properties. This strain can be leveraged in the design of novel materials or as an intermediate in the synthesis of complex molecules. The trifluoromethyl group further enhances the compound's reactivity and stability due to the high electronegativity of fluorine atoms, which can influence both the physical and chemical properties of the molecule.

Recent studies have explored the potential of 1-(trifluoromethyl)cyclobutane-1-carboxylic acid in drug discovery and development. Its ability to act as a bioisostere or a scaffold for constructing bioactive molecules has been highlighted in several research papers. For instance, researchers have utilized this compound to design inhibitors for specific enzymes, demonstrating its utility in medicinal chemistry.

In addition to its role in pharmaceuticals, this compound has also found applications in polymer science. The carboxylic acid group can participate in polymerization reactions, leading to the formation of novel polymeric materials with tailored properties such as improved thermal stability or mechanical strength. These materials hold promise for use in high-performance applications like aerospace or electronics.

The synthesis of 1-(trifluoromethyl)cyclobutane-1-carboxylic acid has been optimized through various methodologies, including transition metal-catalyzed cycloadditions and fluorination reactions. These advancements have not only improved the yield but also reduced the environmental footprint of its production, aligning with current trends toward sustainable chemistry.

Furthermore, computational studies have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the trifluoromethyl group significantly alters the electron distribution around the cyclobutane ring, which could be exploited for designing more efficient catalysts or sensors.

In conclusion, 1-(trifluoromethyl)cyclobutane-1-carboxylic acid (CAS No: 277756-45-3) is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure and reactivity continue to inspire innovative research, making it a valuable asset in both academic and industrial settings.